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Compound of Interest

Compound Name: 2,3-Difluoro-6-nitrophenol

Cat. No.: B104600

Audience: Researchers, scientists, and drug development professionals.

Abstract: This application note provides a detailed protocol for the purification of 2,3-Difluoro-
6-nitrophenol using steam distillation. This method is particularly effective for separating
volatile ortho-nitrophenols from less volatile isomers and non-volatile impurities. The protocol
covers the principles of steam distillation, required materials and equipment, a step-by-step
experimental procedure, and methods for purity analysis.

Introduction

2,3-Difluoro-6-nitrophenol is a key intermediate in the synthesis of various pharmaceuticals
and agrochemicals.[1][2][3] Its unique molecular structure, featuring both fluoro- and nitro-
functional groups, makes it a versatile building block for creating complex organic molecules
with enhanced biological activity.[2][3] The purity of this intermediate is critical for the success
and reproducibility of subsequent synthetic steps.

Steam distillation is a widely used technique for the purification of organic compounds that are
immiscible with water and have a significant vapor pressure at the boiling point of water.[4] This
method is particularly well-suited for the separation of ortho-nitrophenols from their para-
isomers.[5][6][7] The ortho-isomer, in this case, 2,3-Difluoro-6-nitrophenol, can form
intramolecular hydrogen bonds, which decreases its boiling point and increases its volatility,
making it readily separable by steam.[4][5][8] In contrast, para-nitrophenols exhibit
intermolecular hydrogen bonding, leading to molecular association, higher boiling points, and
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lower volatility.[4][6] This protocol details the application of steam distillation for the efficient

purification of 2,3-Difluoro-6-nitrophenol.

Physicochemical Properties of 2,3-Difluoro-6-

nitrophenol

A summary of the key physical and chemical properties of 2,3-Difluoro-6-nitrophenol is

presented in the table below. These properties are essential for understanding its behavior

during steam distillation.

Property Value Reference

CAS Number 82419-26-9 [11[9]

Molecular Formula CeH3F2NO3 [1][3][10]

Molecular Weight 175.09 g/mol [11[3][10]

Appearance White to light yellow crystalline (]
powder

Melting Point 60-62 °C [1112119]

Boiling Point (Predicted) 2159+ 35.0°C [1]

Vapor Pressure 0.0984 mmHg at 25°C [1]

Solubilit Insoluble in water; Soluble in
olubility
alcohols and ketones

[1]

Experimental Protocol
Materials and Equipment

Materials:
e Crude 2,3-Difluoro-6-nitrophenol
e Distilled water

e Sodium chloride (NacCl)
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Dichloromethane (CH2Cl2) or Ethyl acetate (EtOACc)

Anhydrous sodium sulfate (Na2S0a4) or magnesium sulfate (MgSQOa)

Boiling chips

e Ice

Equipment:

Steam generator (or a three-neck round-bottom flask with a heating mantle and a steam inlet
tube)

« Distillation flask (round-bottom flask)

o Claisen adapter

» Stillhead

e Condenser (Liebig or Allihn)

» Receiving flask (Erlenmeyer flask or beaker)
e Heating mantle

e Separatory funnel

» Rotary evaporator

o Beakers, graduated cylinders, and other standard laboratory glassware
e Analytical balance

e Melting point apparatus

e HPLC or GC-MS system for purity analysis

Procedure
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Step 1: Apparatus Setup
o Assemble the steam distillation apparatus as shown in the workflow diagram.
e Place the crude 2,3-Difluoro-6-nitrophenol (e.g., 10 g) into the distillation flask.

o Add approximately 100 mL of distilled water to the distillation flask to create a slurry. Add a
few boiling chips.

o Connect the distillation flask to the steam generator via a steam inlet tube that extends below
the surface of the water in the flask.

o Connect the stillhead and condenser to the distillation flask. Position the receiving flask at
the outlet of the condenser.

e Ensure all joints are securely clamped. It is important that the system is not closed, to avoid
pressure build-up.

e Begin circulating cold water through the condenser.
Step 2: Steam Distillation

o Gently heat the distillation flask with a heating mantle to prevent excessive condensation of
steam.

e Begin passing steam from the steam generator into the distillation flask.

e The mixture of steam and 2,3-Difluoro-6-nitrophenol vapor will pass through the condenser
and collect in the receiving flask as a milky or cloudy distillate containing the purified product.

o Continue the distillation until the distillate runs clear, indicating that all the volatile 2,3-
Difluoro-6-nitrophenol has been collected.

Step 3: Isolation of Purified Product
» Cool the collected distillate in an ice bath to precipitate the solid 2,3-Difluoro-6-nitrophenol.

o Transfer the cooled distillate to a separatory funnel.
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» Extract the aqueous suspension with a suitable organic solvent such as dichloromethane or
ethyl acetate (e.g., 3 x 50 mL).

o Combine the organic layers. If an emulsion forms, add a small amount of brine (saturated
NacCl solution) to break it.

» Dry the combined organic extracts over anhydrous sodium sulfate or magnesium sulfate.
« Filter to remove the drying agent.

» Remove the solvent using a rotary evaporator to yield the purified 2,3-Difluoro-6-
nitrophenol as a yellow crystalline solid.

Step 4: Purity Analysis

o Determine the melting point of the purified solid and compare it to the literature value (60-62
°C). A sharp melting point close to the literature value indicates high purity.

e Analyze the purity of the product using HPLC or GC-MS and compatre it to the crude
material.

o Calculate the final yield of the purified product.

Data Presentation

The following table summarizes the expected results from the purification process.

Parameter Crude Sample Purified Sample
Appearance Dark yellow to brown solid Light yellow crystalline solid
Weight (g) 10.0 (e.g., 8.5)

Yield (%) N/A (e.g., 85%)

Melting Point (°C) (e.g., 55-60 °C) (e.g., 60-62 °C)

Purity (by HPLC/GC-MS, %) (e.g., 85%) (e.g., >98%)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. chembk.com [chembk.com]
¢ 2. nbinno.com [nbinno.com]
e 3. Buy 2,3-Difluoro-6-nitrophenol | 82419-26-9 [smolecule.com]

e 4. Purification by Steam distillation/crystallisation (Theory) : Organic Chemistry Virtual Lab :
Chemical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]

o 5. While separating a mixture of ortho and para-nitro phenols by steam distillation name the
isomer which will be steam volatile. Give reasons. [doubtnut.com]

e 6. quora.com [quora.com]

e 7. p-Nitrophenol The ortho and para isomers can be separated by steam distil.. [askfilo.com]
8. brainly.in [brainly.in]

e 9. 2,3-DIFLUORO-6-NITROPHENOL | 82419-26-9 [chemicalbook.com]

e 10. 2,3-Difluoro-6-nitrophenol | C6H3F2NO3 | CID 2733745 - PubChem
[pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Application Note: Purification of 2,3-Difluoro-6-
nitrophenol by Steam Distillation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104600#purification-of-2-3-difluoro-6-nitrophenol-by-
steam-distillation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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